Cas no 188049-29-8 ((2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride)
(2E)-N-Ethyl-3-phenyl-2-propen-1-amine hydrochloride is a synthetic organic compound belonging to the class of phenylpropenylamine derivatives. Its hydrochloride salt form enhances stability and solubility, making it suitable for various research and pharmaceutical applications. The compound features a conjugated double bond system (E-configuration) and an ethylamine moiety, which may contribute to its reactivity and potential biological activity. Its well-defined structure allows for precise synthetic modifications, facilitating studies in medicinal chemistry and drug development. The hydrochloride salt also ensures improved handling and storage characteristics. This compound is primarily utilized in academic and industrial research settings for investigating structure-activity relationships or as a synthetic intermediate.
188049-29-8 structure
Product Name:(2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride
CAS No:188049-29-8
MF:C11H15N
MW:161.243502855301
CID:1086718
PubChem ID:6387605
Update Time:2025-06-06
(2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-Ethyl-3-phenylprop-2-en-1-amine
- 2-propen-1-amine, N-ethyl-3-phenyl-, (2E)-
- (E)-N-ethyl-3-phenylprop-2-en-1-amine
- 188049-29-8
- (2E)-N-ethyl-3-phenylprop-2-en-1-amine
- BBL000124
- ETHYL[(2E)-3-PHENYLPROP-2-EN-1-YL]AMINE
- STK510875
- AKOS000284834
- SCHEMBL2189373
- (E)-N-Ethyl-3-phenyl-prop-2-en-1-amine
- (2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride
-
- MDL: MFCD07405015
- Inchi: 1S/C11H15N/c1-2-12-10-6-9-11-7-4-3-5-8-11/h3-9,12H,2,10H2,1H3/b9-6+
- InChI Key: DIMUXHUOCLCTEV-RMKNXTFCSA-N
- SMILES: N(CC)C/C=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 161.12055
- Monoisotopic Mass: 161.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 269.4±19.0 °C at 760 mmHg
- Flash Point: 129.5°C
- Refractive Index: 1.551
- PSA: 12.03
- LogP: 2.70020
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
(2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E555830-50mg |
(2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride |
188049-29-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E555830-100mg |
(2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride |
188049-29-8 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E555830-500mg |
(2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride |
188049-29-8 | 500mg |
$ 80.00 | 2022-06-05 |
(2E)-N-ethyl-3-phenyl-2-propen-1-amine hydrochloride Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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